Cas no 8001-67-0 (Diafenthiuron)

• Product name: Diafenthiuron
• CAS No: 8001-67-0
• MF: C₂₃H₃₂N₂OS
• MW: 384.577984809875
• CID: 728871

Diafenthiuron Chemical and Physical Properties

Names and Identifiers

• Oils, coffee
• COFFEE
• Coffee beanoil
• Coffee oil
• Diafenthiuron
• Polo
• Pegasus
• CGA 106630
• 1-tert-butyl-3-(2,6-diisopropyl-4-phenoxyphenyl)thiourea
• 1-tert-butyl-3-[4-phenoxy-2,6-di(propan-2-yl)phenyl]thiourea
• 3-(2,6-Diisopropyl-4-phenoxyphenyl)-1-tert-butylthiourea
• N-(2,6-Bis(1-methylethyl)-4-phenoxyphenyl)-N'-(1,1-dimethylethyl)thiourea
• 22W5MDB01G
• Thiourea, N-[2,6-bis(1-methylethyl)-4-phenoxyphenyl]-N'-(1,1-dimethylethyl)-
• Pegasus (pesticide)
• Diafenthiuron [ISO]
• Thiourea, N-(2,6-bis(1-methylethyl)-4-phenoxyphenyl)-N'-(1

• Inchi： 1S/C23H32N2OS/c1-15(2)19-13-18(26-17-11-9-8-10-12-17)14-20(16(3)4)21(19)24-22(27)25-23(5,6)7/h8-16H,1-7H3,(H2,24,25,27)
• InChI Key： WOWBFOBYOAGEEA-UHFFFAOYSA-N
• SMILES： S=C(NC(C)(C)C)NC1C(=CC(=CC=1C(C)C)OC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 448
• XLogP3: 6
• Topological Polar Surface Area: 65.4

Diafenthiuron Security Information

• Safety Term：Experimental reproductive effects. When heated to decomposition it emits acrid smoke and irritating vapors.